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Compound of Interest

Compound Name: Enpatoran hydrochloride

Cat. No.: B8175992 Get Quote

Essential Safety and Handling of Enpatoran
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of Enpatoran hydrochloride, a potent and selective dual

inhibitor of Toll-like receptor 7 and 8 (TLR7/8).[1][2][3][4] While Enpatoran hydrochloride is

not classified as a hazardous substance or mixture, adherence to standard laboratory safety

protocols is crucial to minimize exposure and ensure a safe working environment.[5]

Personal Protective Equipment (PPE) and Safe Handling
When working with Enpatoran hydrochloride, it is imperative to use appropriate personal

protective equipment. This serves as the primary barrier between the researcher and the

chemical.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

Hand Protection Gloves

Wear two pairs of powder-free

chemotherapy gloves. The

inner glove should be tucked

under the cuff of the gown, and

the outer glove should be worn

over the cuff.[6] Change gloves

regularly or immediately if they

are torn, punctured, or

contaminated.[6]

Body Protection Gown

A disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs is required.[6]

Eye Protection Safety Goggles/Face Shield

Use safety goggles or a face

shield to protect against

potential splashes.[7]

Eyeglasses alone are not

sufficient.[7]

Respiratory Protection Respirator

In situations where there is a

risk of generating airborne

powder or aerosols, a NIOSH-

certified N95 or N100

respirator should be used.[7]

General Handling Precautions:

Avoid inhalation, and contact with eyes and skin.[5]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.[5]

Prohibit eating, drinking, smoking, and applying cosmetics in the work area.[6]

Wash hands thoroughly before putting on and after removing gloves.[6]
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary

to mitigate any potential harm.

Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding eyelids

apart. Seek prompt medical attention.[5]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water.[5] If

irritation persists, seek medical advice.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.[5]

Ingestion
Wash out the mouth with water. Do not induce

vomiting.[5] Seek immediate medical attention.

Accidental Release/Spill

Evacuate personnel to a safe area. Wear full

personal protective equipment, including

respiratory protection.[5] Absorb the spill with an

inert, non-combustible material such as

diatomite or universal binders.[5] Decontaminate

the spill area and equipment by scrubbing with

alcohol.[5]

Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of the compound and

ensuring environmental safety.

Storage:

Powder: Store at -20°C for up to 3 years.[2]

In Solvent: Store at -80°C for up to 1 year, or at -20°C for up to 1 month.[2]
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Keep the container tightly sealed in a cool, well-ventilated area, away from moisture and

direct sunlight.[5]

Disposal:

Dispose of unused Enpatoran hydrochloride and any contaminated materials in

accordance with federal, state, and local regulations.[5]

For non-hazardous materials, this may involve placing them in a designated biohazard-

chemotoxic container for incineration.[8]

Empty containers should be disposed of in the regular trash, provided they do not contain

protected patient information.[8]

Alternatively, mix the compound with an unappealing substance like cat litter or coffee

grounds, place it in a sealed plastic bag, and dispose of it in the trash.[9]

Experimental Workflow for Safe Handling
To provide a clear, step-by-step guide for researchers, the following workflow diagram outlines

the critical stages of handling Enpatoran hydrochloride, from preparation to disposal.
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Caption: Workflow for the safe handling of Enpatoran hydrochloride.
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This procedural guidance is intended to supplement, not replace, institutional safety protocols

and the professional judgment of trained laboratory personnel. Always consult your institution's

specific safety guidelines before handling any chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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